Cas no 1705058-15-6 (N-{1-(1,3-benzoxazol-2-yl)pyrrolidin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: N-{1-(1,3-benzoxazol-2-yl)pyrrolidin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 1705058-15-6
• MF: C₁₉H₂₀N₄O₃
• MW: 352.387104034424
• CID: 5851274
• PubChem ID: 90618884
• Update Time: 2025-11-02

N-{1-(1,3-benzoxazol-2-yl)pyrrolidin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-{1-(1,3-benzoxazol-2-yl)pyrrolidin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• N-[[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl]-1-methyl-2-oxopyridine-3-carboxamide
• AKOS025092327
• 1705058-15-6
• N-((1-(benzo[d]oxazol-2-yl)pyrrolidin-2-yl)methyl)-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide
• F6443-6035
• N-{[1-(1,3-benzoxazol-2-yl)pyrrolidin-2-yl]methyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C19H20N4O3/c1-22-10-5-7-14(18(22)25)17(24)20-12-13-6-4-11-23(13)19-21-15-8-2-3-9-16(15)26-19/h2-3,5,7-10,13H,4,6,11-12H2,1H3,(H,20,24)
• InChI Key： TYORMCMSTDELIQ-UHFFFAOYSA-N
• SMILES： O1C2C=CC=CC=2N=C1N1CCCC1CNC(C1=CC=CN(C)C1=O)=O

Computed Properties

• Exact Mass: 352.15354051g/mol
• Monoisotopic Mass: 352.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 78.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles Benzoxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazoles

Additional information on N-{1-(1,3-benzoxazol-2-yl)pyrrolidin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide

Comprehensive Analysis of N-{1-(1,3-benzoxazol-2-yl)pyrrolidin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS 1705058-15-6)

The compound N-{1-(1,3-benzoxazol-2-yl)pyrrolidin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide, identified by its CAS number 1705058-15-6, represents a significant advancement in the field of medicinal chemistry. This molecule, characterized by its unique benzoxazole and dihydropyridine moieties, has garnered attention for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which combine a pyrrolidine scaffold with a carboxamide group, offering versatile interactions with biological targets.

In recent years, the scientific community has focused on small-molecule inhibitors and modulators for therapeutic interventions. The N-{1-(1,3-benzoxazol-2-yl)pyrrolidin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide structure aligns with this trend, as its heterocyclic components are known to exhibit bioactivity. For instance, benzoxazole derivatives are frequently explored for their anti-inflammatory and antimicrobial properties, while dihydropyridine analogs are studied for their role in calcium channel modulation. This dual functionality makes the compound a promising candidate for further investigation.

The synthesis of CAS 1705058-15-6 involves multi-step organic reactions, often starting from commercially available pyrrolidine precursors. Key steps include the formation of the benzoxazole ring and subsequent coupling with the dihydropyridine core. Researchers emphasize the importance of stereoselective synthesis to ensure the desired pharmacological profile. Analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography are employed to confirm the compound's purity and structural integrity.

From a drug design perspective, the N-{1-(1,3-benzoxazol-2-yl)pyrrolidin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide scaffold offers opportunities for structure-activity relationship (SAR) studies. Modifications to the pyrrolidine or carboxamide groups could enhance binding affinity or selectivity. Computational modeling, including molecular docking and quantitative structure-activity relationship (QSAR) analyses, aids in predicting interactions with target proteins. Such approaches are critical in optimizing lead compounds for preclinical development.

Current trends in pharmaceutical research highlight the demand for novel chemical entities with improved bioavailability and target specificity. The CAS 1705058-15-6 compound fits this narrative, as its lipophilic and hydrogen-bonding properties suggest favorable pharmacokinetic profiles. Additionally, its potential applications in neurological disorders and metabolic diseases align with growing public interest in these areas. Searches for terms like "benzoxazole therapeutics" and "dihydropyridine drug candidates" reflect this focus.

In conclusion, N-{1-(1,3-benzoxazol-2-yl)pyrrolidin-2-ylmethyl}-1-methyl-2-oxo-1,2-dihydropyridine-3-carboxamide (CAS 1705058-15-6) exemplifies the intersection of organic chemistry and pharmacology. Its structural complexity and functional diversity position it as a valuable subject for ongoing research. As the scientific community continues to explore heterocyclic compounds, this molecule stands out for its potential to address unmet medical needs.